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Compound of Interest

Compound Name: Isodecanol

Cat. No.: B128192

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of isodecanol, a C10 oxo alcohol,
detailing its molecular weight, chemical formula, isomeric composition, and key applications.
This document is intended to serve as a valuable resource for professionals in research,
science, and drug development who require in-depth technical information on this compound.

Core Concepts: Molecular Weight and Formula

Isodecanol is a branched-chain alcohol with the general chemical formula C10H220.[1][2][3][4]
[5][6] Its corresponding molecular weight is approximately 158.28 g/mol .[1][2][4][5][6] It is
important to note that the term "isodecanol" does not refer to a single, specific molecule but
rather to a mixture of isomers.[2][7] The precise composition of commercial isodecanol can
vary depending on the manufacturing process and the olefin feedstock used.[2][7]

One of the commonly cited specific isomers is 8-methylnonan-1-ol.[1][3] However, commercial
isodecanol is typically a complex mixture that includes various trimethyl-1-heptanols and
dimethyl-1-octanols.[2][7] This isomeric complexity is a critical consideration in its various
applications as it influences physical properties such as boiling point, density, and viscosity.

Isomeric Composition of Isodecanol

The isomeric nature of isodecanol is a defining characteristic. The branching of the carbon
chain can occur at various positions, leading to a wide array of possible structures. The
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diagram below illustrates the relationship between the general term "isodecanol” and some of

its constituent isomers.

Common Isomer Classes Specific Isomer Examples

Methyl-1-nonanols ) Bg 8-Methyl-1-nonanol
Isodecanol (Mixture)

CioH220 Dimethyl-1-octanols EREEE 4 €.0., 2,2-Dimethyl-1-octanol
> Trimethyl-1-heptanols - e.g., 3,5,5-Trimethyl-1-hexanol*

*Note: 3,5,5-Trimethyl-1-hexanol is a C9 alcohol but often associated with isononyl/isodecyl mixtures.

Click to download full resolution via product page

Isodecanol Isomeric Relationship

Quantitative Data Summary

The physical and chemical properties of isodecanol can vary based on its isomeric
composition. The following table summarizes key quantitative data for the general isodecanol

mixture and some of its specific isomers.
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Isodecanol 2,2-Dimethyl-1-
Property . 8-Methyl-1-nonanol

(Mixture) octanol
Molecular Formula C10H220 C10H220 C10H220
Molecular Weight (

158.28[2][5] 158.28 158.28
g/mol)
CAS Number 25339-17-7[2] 25339-17-7 2370-14-1
Boiling Point (°C) 215-225[8][9] 221[7] Not available
Melting Point (°C) -60[8][9] 5[7] Not available
Density (g/mL at ) )

0.838]8] Not available Not available
20°C)
Flash Point (°C) 95[8][9] 87.1 Not available

Experimental Protocols

Isodecanol is a versatile chemical intermediate used in a variety of applications. Below are
detailed methodologies for two key experimental procedures involving isodecanol.

Synthesis of Diisodecyl Phthalate (DIDP)

Diisodecyl phthalate is a common plasticizer synthesized from isodecanol. The following
protocol is based on a typical esterification process.

Workflow for DIDP Synthesis:
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DIDP Synthesis Workflow
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Methodology:

Monoesterification: Phthalic anhydride and a molar excess of isodecanol are charged into a
reactor equipped with a stirrer, thermometer, and a water trap under a nitrogen atmosphere.
The mixture is heated to 140-150°C to form the monoester.[10]

Diesterification: A catalyst, such as titanium isopropoxide, is added to the reaction mixture.
The temperature is then raised to above 180°C to drive the reaction to completion, forming
diisodecyl phthalate and water. The water is continuously removed via the water trap.[10]

Dealcoholysis: After the reaction is complete, the excess isodecanol is removed under
vacuum.[10]

Purification: The crude product is then purified by washing with an alkaline solution to
remove any remaining acidic byproducts, followed by washing with water. Finally, the product
IS subjected to steam stripping to remove any remaining volatile impurities.[10]

Evaluation of Anti-Wear Properties

Isodecanol can be used as a component in lubricant formulations. The anti-wear properties of

a lubricant containing isodecanol can be evaluated using a four-ball wear tester.

Methodology:

Lubricant Preparation: A base lubricant is blended with a specified concentration of
isodecanol.

Four-Ball Wear Test: The anti-wear properties of the prepared lubricant are evaluated using
a four-ball wear tester according to a standard method like ASTM D4172. This involves
rotating a steel ball under a specified load against three stationary steel balls immersed in
the lubricant sample.

Test Parameters: Typical test conditions for anti-wear evaluation are a load of 392 N, a
temperature of 75°C, and a duration of 60 minutes.[11]

Wear Scar Measurement: After the test, the wear scars on the three stationary balls are
measured using a microscope. The average wear scar diameter is an indicator of the
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lubricant's anti-wear performance. A smaller wear scar diameter indicates better anti-wear
properties.

e Analysis: The wear scar diameter of the lubricant containing isodecanol is compared to that
of the base lubricant without the additive to determine the effect of isodecanol on the anti-
wear performance.

This technical guide provides foundational information on isodecanol for scientific and
research applications. For more specific data and protocols, consulting detailed chemical
databases and experimental literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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